Cas no 1694381-19-5 (Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate
• CAS No: 1694381-19-5
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• CID: 5991806
• PubChem ID: 103054412
• Update Time: 2025-05-19

Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate
• EN300-4451586
• 1694381-19-5
• Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate

• Inchi： 1S/C14H21ClN4O2/c1-14(2,3)21-13(20)19-6-4-18(5-7-19)10-11-8-17-12(15)9-16-11/h8-9H,4-7,10H2,1-3H3
• InChI Key： NSBPSYABXHUFLC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 312.1353036g/mol
• Monoisotopic Mass: 312.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate

Introduction to Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate (CAS No. 1694381-19-5)

Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate, with the chemical formula C₁₄H₂₁ClN₃O₂, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of piperazine derivatives, which are well-known for their role in drug development. The presence of a tert-butyl group and a 5-chloropyrazin-2-ylmethyl moiety in its structure contributes to its distinct chemical profile and makes it a valuable candidate for further investigation.

In recent years, there has been a growing interest in piperazine-based compounds due to their ability to modulate various biological pathways. Specifically, piperazine derivatives have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate molecule is particularly intriguing because of its potential to interact with multiple targets simultaneously, which could lead to the development of more effective therapeutic agents.

One of the most notable features of this compound is its structural similarity to known bioactive molecules. The 5-chloropyrazin-2-ylmethyl group is a key pharmacophore that can influence the compound's binding affinity and selectivity. This moiety has been reported to enhance the potency of drugs targeting certain enzymes and receptors. Additionally, the tert-butyl group at the 4-position of the piperazine ring provides steric hindrance, which can help optimize the compound's interaction with biological targets.

Recent studies have demonstrated that piperazine derivatives can exhibit significant pharmacological effects. For instance, some piperazine-based compounds have been found to inhibit the activity of enzymes such as dihydrofolate reductase (DHFR) and Janus kinases (JAKs). These enzymes are involved in various cellular processes, including DNA synthesis and signal transduction. The Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate molecule may also interfere with these pathways, making it a potential candidate for therapeutic applications.

The synthesis of Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic route typically starts with the reaction of 5-chloropyrazine with a suitable alkylating agent to form the 5-chloropyrazin-2-ylmethyl group. This intermediate is then coupled with N-bromosuccinimide (NBS) or another brominating agent to introduce a reactive bromine atom at the desired position. Finally, the tert-butyl group is introduced through a nucleophilic substitution reaction, yielding the final product.

One of the challenges in synthesizing this compound is controlling regioselectivity during each step. The presence of multiple reactive sites in the molecule means that unwanted side reactions can occur if conditions are not carefully controlled. However, advances in synthetic chemistry have made it possible to achieve high selectivity and yield, making large-scale production feasible.

Once synthesized, Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate undergoes rigorous testing to evaluate its pharmacological properties. In vitro studies are conducted to assess its activity against various biological targets, including enzymes and receptors. These studies help determine whether the compound has potential therapeutic value and identify any adverse effects.

In vivo studies are also essential for evaluating the compound's efficacy and safety. Animal models are used to assess how the compound behaves in a living organism, providing insights into its pharmacokinetics and pharmacodynamics. These studies help researchers understand how the compound interacts with biological systems and whether it can produce desired therapeutic effects.

The potential applications of Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate are vast. Given its structural features and biological activity, this compound could be developed into a drug for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. It may also have applications in oncology, where it could be used to target cancer cells by inhibiting key enzymes involved in tumor growth.

Another area where this compound shows promise is in antiviral therapy. Piperazine derivatives have been shown to interfere with viral replication by inhibiting enzymes such as reverse transcriptase and protease. The Tert-butyl 4-[(5-chloropyrazin-2-yl)methyl]piperazine-1-carboxylate molecule could potentially be adapted into an antiviral drug that targets specific viruses without causing significant side effects.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The Tert-butyl 4-[(*5*-chloropyrazin-*2*-ylyl*)methyl] piperazine-*1*-carboxylic acid derivative represents an exciting opportunity for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in treating a wide range of diseases.